Cas no 1260868-71-0 (3-(2-fluoro-4-nitrophenyl)piperidine)
3-(2-fluoro-4-nitrophenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-fluoro-4-nitrophenyl)piperidine
- 1260868-71-0
- EN300-1842276
-
- Inchi: 1S/C11H13FN2O2/c12-11-6-9(14(15)16)3-4-10(11)8-2-1-5-13-7-8/h3-4,6,8,13H,1-2,5,7H2
- InChI Key: IUHLGDCUBODNQX-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1CNCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 224.09610582g/mol
- Monoisotopic Mass: 224.09610582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.8Ų
3-(2-fluoro-4-nitrophenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842276-1g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-5g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 5g |
$3977.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-10g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 10g |
$5897.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-0.05g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 0.05g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-0.1g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 0.1g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-0.25g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 0.25g |
$1262.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-0.5g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 0.5g |
$1316.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-1.0g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1842276-2.5g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 2.5g |
$2688.0 | 2023-09-19 | ||
| Enamine | EN300-1842276-5.0g |
3-(2-fluoro-4-nitrophenyl)piperidine |
1260868-71-0 | 5g |
$3977.0 | 2023-05-26 |
3-(2-fluoro-4-nitrophenyl)piperidine Related Literature
-
Guo Yu,Yuanhui Zhang,Lance Schideman,Ted Funk,Zhichao Wang Energy Environ. Sci., 2011,4, 4587-4595
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
Additional information on 3-(2-fluoro-4-nitrophenyl)piperidine
Comprehensive Analysis of 3-(2-fluoro-4-nitrophenyl)piperidine (CAS No. 1260868-71-0): Properties, Applications, and Research Insights
3-(2-fluoro-4-nitrophenyl)piperidine (CAS No. 1260868-71-0) is a fluorinated nitrophenyl-substituted piperidine derivative gaining traction in pharmaceutical and agrochemical research. This compound's unique molecular structure, featuring a piperidine ring coupled with a fluoro-nitrophenyl group, makes it a versatile intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, owing to the piperidine moiety's prevalence in neuromodulators.
The growing interest in fluorinated compounds like 3-(2-fluoro-4-nitrophenyl)piperidine stems from their enhanced metabolic stability and membrane permeability—a hot topic in medicinal chemistry optimization. Recent studies highlight how the nitro group serves as a precursor for amino derivatives, enabling structure-activity relationship (SAR) studies. With the rise of AI-driven drug discovery, this compound has appeared in high-throughput screening libraries, particularly for targets like G-protein-coupled receptors (GPCRs).
From a synthetic perspective, CAS 1260868-71-0 exemplifies modern heterocyclic chemistry techniques. The fluorine atom at the 2-position influences electron distribution, while the nitro group at the 4-position offers reactivity for further functionalization. Such features align with industry demands for late-stage diversification—a trend dominating patent literature in 2023–2024. Laboratories prioritize this scaffold for fragment-based drug design (FBDD), as evidenced by its inclusion in Enamine REAL Space collections.
Environmental and green chemistry considerations are reshaping how researchers handle nitrophenyl intermediates. Innovations in catalytic reduction methods for converting nitro groups to amines reduce waste, addressing ESG (Environmental, Social, and Governance) metrics in chemical production. This dual focus on functionality and sustainability positions 3-(2-fluoro-4-nitrophenyl)piperidine as a case study in benign-by-design strategies.
Analytical characterization of 1260868-71-0 typically involves HPLC-MS and NMR spectroscopy, with the 19F NMR signal providing distinct verification. The compound's logP value (predicted ≈2.1) suggests moderate lipophilicity, ideal for blood-brain barrier (BBB) penetration—a key parameter in neuropharmacology research. These properties have spurred investigations into its bioisosteric potential for replacing traditional aryl groups.
Emerging applications include its use as a photoaffinity labeling probe in chemical biology, leveraging the nitro group's UV activity. With proteolysis-targeting chimeras (PROTACs) becoming a hot search term in drug discovery, derivatives of this scaffold show promise as E3 ligase binders. Such interdisciplinary relevance ensures its continued prominence in peer-reviewed journals and conference abstracts.
In conclusion, 3-(2-fluoro-4-nitrophenyl)piperidine represents a multifaceted tool for modern chemistry. Its CAS registry (1260868-71-0) connects it to a broader ecosystem of fluorinated building blocks, while its structural features align with drug-likeness criteria. As the scientific community prioritizes covalent inhibitors and precision therapeutics, this compound's trajectory will likely intersect with cutting-edge bioconjugation technologies and computational modeling platforms.
1260868-71-0 (3-(2-fluoro-4-nitrophenyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)